Cas no 1261897-26-0 (2-Chloro-5-(naphthalen-1-yl)phenol)

• Product Name: 2-Chloro-5-(naphthalen-1-yl)phenol
• CAS No: 1261897-26-0
• MF: C₁₆H₁₁ClO
• MW: 254.710943460464
• MDL: MFCD18315691
• CID: 2761996
• PubChem ID: 53221425
• Update Time: 2025-07-20

2-Chloro-5-(naphthalen-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS017557098
• 2-Chloro-5-(naphthalen-1-yl)phenol
• MFCD18315691
• 2-chloro-5-naphthalen-1-ylphenol
• 1261897-26-0
• 2-Chloro-5-(naphthalen-1-yl)phenol, 95%

• MDL： MFCD18315691
• Inchi： 1S/C16H11ClO/c17-15-9-8-12(10-16(15)18)14-7-3-5-11-4-1-2-6-13(11)14/h1-10,18H
• InChI Key： LJZQJZBUCIFWRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 254.0498427Da
• Monoisotopic Mass: 254.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Chloro-5-(naphthalen-1-yl)phenol

2-Chloro-5-(naphthalen-1-yl)phenol (CAS No. 1261897-26-0): A Comprehensive Overview

2-Chloro-5-(naphthalen-1-yl)phenol (CAS No. 1261897-26-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This aromatic phenol derivative, characterized by the presence of a naphthalene ring and a chloro substituent, is a subject of interest for researchers and professionals in the fields of organic synthesis, material science, and pharmaceutical intermediates.

The compound's molecular structure, featuring a phenol core linked to a naphthalene moiety, offers a versatile platform for further chemical modifications. Its chloro group enhances reactivity, making it a valuable building block for synthesizing more complex molecules. Recent studies have explored its potential in fluorescent materials and organic electronics, aligning with the growing demand for sustainable and high-performance materials in the tech industry.

One of the most frequently asked questions about 2-Chloro-5-(naphthalen-1-yl)phenol revolves around its synthesis and purification methods. Researchers often search for optimized protocols to achieve high yields and purity, particularly for applications requiring stringent quality standards. The compound's stability under various conditions is another hot topic, as it impacts its suitability for long-term storage and industrial-scale production.

In the context of green chemistry, there is increasing interest in developing eco-friendly synthesis routes for compounds like 2-Chloro-5-(naphthalen-1-yl)phenol. Innovations such as catalytic methods and solvent-free reactions are being explored to minimize environmental impact. This aligns with global trends toward sustainable chemical manufacturing, a key concern for both academia and industry.

Another area of focus is the compound's potential role in drug discovery. While not a drug itself, 2-Chloro-5-(naphthalen-1-yl)phenol serves as a precursor for bioactive molecules. Its structural features are being investigated for their ability to interact with biological targets, particularly in the design of antimicrobial agents and anti-inflammatory compounds. This has sparked discussions in online forums and research communities about its future applications in medicine.

From an analytical perspective, advanced techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-Chloro-5-(naphthalen-1-yl)phenol. These methods ensure accurate identification and quantification, which are critical for quality control in industrial settings. Questions about optimal analytical conditions and troubleshooting common issues are prevalent in scientific literature and online searches.

The compound's physical properties, including solubility, melting point, and spectral data, are also frequently queried by users. Such information is essential for formulating chemical processes and predicting behavior in mixed systems. For instance, its solubility in organic solvents like dichloromethane or ethanol is a practical consideration for laboratory work.

In summary, 2-Chloro-5-(naphthalen-1-yl)phenol (CAS No. 1261897-26-0) is a multifaceted compound with broad relevance in modern chemistry. Its applications span from material science to pharmaceutical research, driven by its adaptable structure and functional groups. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.